Cas no 1261888-36-1 (5-(3-Carboxy-5-fluorophenyl)-3-methylphenol)

5-(3-Carboxy-5-fluorophenyl)-3-methylphenol is a fluorinated phenolic compound with a carboxylic acid functional group, offering versatile reactivity for synthetic applications. Its structural features, including the electron-withdrawing fluorine substituent and the carboxyl group, enhance its utility as an intermediate in pharmaceutical and fine chemical synthesis. The methylphenol moiety contributes to stability while allowing further derivatization. This compound is particularly valuable in designing bioactive molecules, where its balanced polarity and functional group compatibility facilitate controlled modifications. High purity grades ensure reproducibility in research and industrial processes. Its well-defined structure makes it suitable for mechanistic studies and targeted synthesis.

5-(3-Carboxy-5-fluorophenyl)-3-methylphenol structure

1261888-36-1 structure

Product Name:5-(3-Carboxy-5-fluorophenyl)-3-methylphenol

CAS No:1261888-36-1

MF:C₁₄H₁₁FO₃

MW:246.233747720718

MDL:MFCD18313348

CID:2761402

PubChem ID:53219040

Update Time:2025-06-10

5-(3-Carboxy-5-fluorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

- 5-(3-CARBOXY-5-FLUOROPHENYL)-3-METHYLPHENOL
- 5-Fluoro-3'-hydroxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
- 1261888-36-1
- DTXSID60683919
- MFCD18313348
- 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol, 95%
- 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol
- MDL： MFCD18313348
- Inchi： 1S/C14H11FO3/c1-8-2-9(7-13(16)3-8)10-4-11(14(17)18)6-12(15)5-10/h2-7,16H,1H3,(H,17,18)
- InChI Key： GWHIMZWRDYHELB-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=C(C=C(C)C=1)O

Computed Properties

Exact Mass: 246.06922237Da
Monoisotopic Mass: 246.06922237Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 57.5Å²

5-(3-Carboxy-5-fluorophenyl)-3-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319360-5 g	5-(3-Carboxy-5-fluorophenyl)-3-methylphenol, 95%; .	1261888-36-1	95%	5g	€1159.00	2023-04-26
abcr	AB319360-5g	5-(3-Carboxy-5-fluorophenyl)-3-methylphenol, 95%; .	1261888-36-1	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol

Comprehensive Overview of 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol (CAS No. 1261888-36-1): Properties, Applications, and Research Insights

5-(3-Carboxy-5-fluorophenyl)-3-methylphenol (CAS No. 1261888-36-1) is a fluorinated aromatic compound with a unique molecular structure, combining a carboxylic acid functional group and a methylphenol moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential as a building block for drug discovery and specialty chemicals. Its fluorine substitution enhances metabolic stability, making it valuable for designing bioactive molecules.

In recent years, the demand for fluorinated organic compounds like 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol has surged, driven by their applications in medicinal chemistry and agrochemicals. Researchers frequently explore its role in structure-activity relationship (SAR) studies, particularly for targeting enzymes or receptors where fluorine effects are critical. The compound’s CAS No. 1261888-36-1 is often cited in patents related to anti-inflammatory agents and antimicrobial formulations.

The synthesis of 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol typically involves multi-step organic reactions, including cross-coupling and selective fluorination. Its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, or other derivatives for high-throughput screening. This adaptability aligns with trends in fragment-based drug design, a hot topic in AI-driven drug development.

From an analytical perspective, CAS No. 1261888-36-1 is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Purity and stability are critical for its use in preclinical research, where impurities could skew bioassay results. Environmental and green chemistry considerations also influence its synthesis, reflecting broader industry shifts toward sustainable methodologies.

Beyond pharmaceuticals, 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol finds niche applications in advanced materials, such as liquid crystals or polymeric additives. Its fluorophenyl group contributes to thermal stability, a property leveraged in electronic materials. These interdisciplinary applications resonate with search trends around “fluorine in materials science” and “smart material innovation.”

In summary, CAS No. 1261888-36-1 represents a versatile compound bridging drug discovery and material engineering. Its fluorine-based design and functional group flexibility make it a subject of ongoing research, particularly in personalized medicine and green synthesis. As industries prioritize efficient molecular design, this compound’s relevance is poised to grow.